Cas no 941932-10-1 (N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide)

• Product Name: N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide
• CAS No: 941932-10-1
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 5500383
• Update Time: 2025-06-14

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-ethylsulfonylphenyl)acetamide
• Benzeneacetamide, N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-(ethylsulfonyl)-
• N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide

• Inchi： 1S/C20H21N3O4S/c1-4-28(25,26)17-9-6-15(7-10-17)12-18(24)21-20-23-22-19(27-20)16-8-5-13(2)14(3)11-16/h5-11H,4,12H2,1-3H3,(H,21,23,24)
• InChI Key： UINHTYFJOUWHRX-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(C3=CC=C(C)C(C)=C3)O2)=O)=CC=C(S(CC)(=O)=O)C=C1

Additional information on N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide

Recent Advances in the Study of N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide (CAS: 941932-10-1)

The compound N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide (CAS: 941932-10-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and ethanesulfonyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a compound of considerable interest for drug development.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary studies indicate that N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide exhibits high affinity for certain enzymes involved in inflammatory pathways. In vitro assays have demonstrated its ability to inhibit the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and the active site of COX-2, highlighting the importance of the ethanesulfonyl group in stabilizing these interactions.

Another significant aspect of recent research has been the evaluation of the compound's pharmacokinetic profile. Studies in animal models have shown that N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide possesses favorable absorption and distribution properties, with a relatively long half-life that supports once-daily dosing. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid hepatic clearance in some species. Researchers are currently exploring structural modifications to enhance metabolic stability while retaining the compound's therapeutic efficacy.

In addition to its anti-inflammatory properties, recent investigations have uncovered potential anticancer activity associated with N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide. In vitro studies using cancer cell lines have demonstrated dose-dependent inhibition of cell proliferation, particularly in breast and colon cancer models. Mechanistic studies suggest that this effect may be mediated through the induction of apoptosis and the inhibition of angiogenesis. These findings have spurred further research into the compound's potential as a multitargeted anticancer agent, with ongoing studies aimed at elucidating its precise molecular targets and signaling pathways.

The synthesis and scale-up of N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide have also been areas of active investigation. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for preclinical and clinical studies. Notably, a novel green chemistry approach has been developed that reduces the use of hazardous solvents and minimizes waste generation during synthesis. These improvements are critical for ensuring the compound's viability as a potential drug candidate and for meeting regulatory requirements.

Despite these promising developments, several challenges remain to be addressed. The compound's toxicity profile, particularly its potential hepatotoxicity at higher doses, requires further investigation. Additionally, more comprehensive in vivo studies are needed to validate its efficacy and safety in disease models. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-2-4-(ethanesulfonyl)phenylacetamide (CAS: 941932-10-1) represents a promising candidate for further drug development, with potential applications in inflammation and oncology. Continued research efforts are expected to provide deeper insights into its mechanism of action and to optimize its pharmacological properties for clinical use. As the field progresses, this compound may emerge as a valuable addition to the therapeutic arsenal against a range of diseases.